![molecular formula C9H16N2O2 B1321916 4-Methyl-1-oxa-4,9-diazaspiro[5.5]undecan-3-one CAS No. 84033-75-0](/img/structure/B1321916.png)
4-Methyl-1-oxa-4,9-diazaspiro[5.5]undecan-3-one
Overview
Description
“4-Methyl-1-oxa-4,9-diazaspiro[5.5]undecan-3-one” is a chemical compound that has been identified as a highly potent soluble epoxide hydrolase (sEH) inhibitor . It has been studied for its potential in treating chronic kidney diseases .
Synthesis Analysis
The synthesis of “4-Methyl-1-oxa-4,9-diazaspiro[5.5]undecan-3-one” involves complex chemical processes. The compound has been synthesized as a part of a series of 1-oxa-4,9-diazaspiro[5.5]undecane derivatives . These derivatives have been reported as potent dual ligands for the sigma-1 receptor (σ1R) and the μ-opioid receptor (MOR) .Molecular Structure Analysis
The molecular structure of “4-Methyl-1-oxa-4,9-diazaspiro[5.5]undecan-3-one” is represented by the InChI code:1S/C9H16N2O2.ClH/c1-11-7-9(13-6-8(11)12)2-4-10-5-3-9;/h10H,2-7H2,1H3;1H
. The molecular weight of the compound is 220.7 . Chemical Reactions Analysis
The chemical reactions involving “4-Methyl-1-oxa-4,9-diazaspiro[5.5]undecan-3-one” are complex and involve multiple steps. The compound has been identified as a potent inhibitor of soluble epoxide hydrolase (sEH), suggesting it may participate in reactions involving this enzyme .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-Methyl-1-oxa-4,9-diazaspiro[5.5]undecan-3-one” include a molecular weight of 220.7 . The compound is a solid at room temperature .Scientific Research Applications
Antitumor Activity
This compound has been studied for its potential in antitumor activity. Research suggests that derivatives of this compound may have applications in cancer treatment .
GABAAR Antagonists
It has been reported that related compounds in the diazaspiro undecane family are potent competitive γ-aminobutyric acid type A receptor (GABAAR) antagonists, which could have implications in neurological research .
Pharmaceutical Testing
The compound is available for purchase for pharmaceutical testing, indicating its use in drug development and quality control processes .
Future Directions
The future directions for research on “4-Methyl-1-oxa-4,9-diazaspiro[5.5]undecan-3-one” could involve further exploration of its potential as a treatment for chronic kidney diseases . Additionally, its role as a dual ligand for the sigma-1 receptor (σ1R) and the μ-opioid receptor (MOR) could be further investigated .
properties
IUPAC Name |
4-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O2/c1-11-7-9(13-6-8(11)12)2-4-10-5-3-9/h10H,2-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUOVFABBJRBKEQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC2(CCNCC2)OCC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-1-oxa-4,9-diazaspiro[5.5]undecan-3-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.